Cas no 176665-67-1 (1,2-Ethanediamine, N,N,N'-trimethyl-N'-(4-nitrophenyl)-)

• Product Name: 1,2-Ethanediamine, N,N,N'-trimethyl-N'-(4-nitrophenyl)-
• CAS No: 176665-67-1
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 1369362
• PubChem ID: 21873305
• Update Time: 2025-04-20

1,2-Ethanediamine, N,N,N'-trimethyl-N'-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, N,N,N'-trimethyl-N'-(4-nitrophenyl)-
• SCHEMBL1728626
• N,N,N'-trimethyl-N'-(4-nitrophenyl)ethane-1,2-diamine
• N,N, N'-Trimethyl-N'-(4-nitro-phenyl)-ethane-1,2-diamine
• n-(2-dimethylaminoethyl)-n-methyl-4-nitroaniline
• PGIMSBPAYDNSHJ-UHFFFAOYSA-N
• N,N,N'-trimethyl-N'-(4-nitrophenyl)-1,2-ethanediamine
• 176665-67-1
• DA-43508
• n,n,n'-trimethyl-n'-(4-nitro-phenyl)-ethane-1,2-diamine

• Inchi： 1S/C11H17N3O2/c1-12(2)8-9-13(3)10-4-6-11(7-5-10)14(15)16/h4-7H,8-9H2,1-3H3
• InChI Key： PGIMSBPAYDNSHJ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)N(C)CCN(C)C)=O

Computed Properties

• Exact Mass: 223.13221
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 49.62